Cas no 2877654-79-8 (N-cyclopropyl-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide)

• Product Name: N-cyclopropyl-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide
• CAS No: 2877654-79-8
• MF: C₁₇H₂₅N₃O
• MW: 287.39990401268
• CID: 5308665
• PubChem ID: 165433749
• Update Time: 2025-07-20

N-cyclopropyl-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS040883617
• F6809-2579
• 2877654-79-8
• N-cyclopropyl-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide
• N-Cyclopropyl-4-(2,4-dimethylphenyl)-1-piperazineacetamide

• Inchi： 1S/C17H25N3O/c1-13-3-6-16(14(2)11-13)20-9-7-19(8-10-20)12-17(21)18-15-4-5-15/h3,6,11,15H,4-5,7-10,12H2,1-2H3,(H,18,21)
• InChI Key： NXYWJGLUKQITBB-UHFFFAOYSA-N
• SMILES： N1(CC(NC2CC2)=O)CCN(C2=CC=C(C)C=C2C)CC1

Computed Properties

• Exact Mass: 287.199762429g/mol
• Monoisotopic Mass: 287.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 499.9±45.0 °C(Predicted)
• pka: 15.38±0.20(Predicted)

Additional information on N-cyclopropyl-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide

Recent Advances in the Study of N-cyclopropyl-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide (CAS: 2877654-79-8)

The compound N-cyclopropyl-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide (CAS: 2877654-79-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperazine and cyclopropyl moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

One of the key areas of investigation has been the compound's interaction with serotonin and dopamine receptors. Preliminary in vitro studies indicate that N-cyclopropyl-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide exhibits high affinity for specific receptor subtypes, suggesting its potential utility in the treatment of neurological and psychiatric disorders. Researchers have employed advanced techniques such as molecular docking and binding assays to characterize these interactions, providing valuable insights into the compound's selectivity and efficacy.

In addition to its receptor-binding properties, recent research has explored the compound's pharmacokinetic profile. Studies in animal models have demonstrated favorable absorption and distribution characteristics, with notable brain penetration. These findings are particularly relevant for the development of central nervous system (CNS)-targeted therapies. Furthermore, metabolic stability studies have indicated that the compound undergoes minimal hepatic degradation, which could translate to a longer half-life in vivo.

Another significant advancement is the synthesis of derivatives of N-cyclopropyl-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide to optimize its pharmacological properties. Structure-activity relationship (SAR) studies have identified key modifications that enhance receptor affinity while reducing off-target effects. These derivatives are currently being evaluated in preclinical models to assess their therapeutic potential and safety profiles.

The therapeutic potential of this compound extends beyond neurological disorders. Recent investigations have explored its anti-inflammatory and analgesic properties. In vitro and in vivo studies have shown that N-cyclopropyl-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide can modulate inflammatory pathways, reducing the production of pro-inflammatory cytokines. These findings open new avenues for its application in chronic inflammatory conditions and pain management.

Despite these promising results, challenges remain in the development of N-cyclopropyl-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide as a therapeutic agent. Issues such as dose-dependent toxicity and potential drug-drug interactions need to be addressed in future studies. Ongoing research aims to refine the compound's formulation and delivery methods to enhance its efficacy and minimize adverse effects.

In conclusion, N-cyclopropyl-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide (CAS: 2877654-79-8) represents a promising candidate for multiple therapeutic applications. Its unique chemical structure and pharmacological profile make it a valuable subject of ongoing research. Future studies will likely focus on translational research to bridge the gap between preclinical findings and clinical applications, paving the way for its potential use in human medicine.